1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine

• IUPAC Name: 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine
• InChI: InChI=1S/C12H18N2O/c1-2-15-12-6-4-3-5-10(12)7-14-8-11(13)9-14/h3-6,11H,2,7-9,13H2,1H3
• InChI Key: OIGNLSCFACSLBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CC(C2)N
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

Synthesis Analysis

The synthesis of azetidine derivatives, such as EPM, involves several steps. The starting compound, (N-Boc-azetidin-3-ylidene)acetate, is obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction. This is followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines.

Molecular Structure Analysis

The molecular structure of EPM includes an azetidine ring, which is a four-membered saturated heterocycle containing three carbon atoms and one nitrogen atom. The compound also contains an ethoxyphenylmethyl group attached to the azetidine ring.

Chemical Reactions Analysis

Azetidine derivatives, including EPM, can undergo various chemical reactions. For instance, the Suzuki–Miyaura cross-coupling reaction can be used for the diversification of novel heterocyclic amino acid derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

Azetidines and azetidinones, including compounds related to "1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine," are recognized for their thermal stability and versatility in chemical reactions. They serve as precursors to various amides, alkenes, amines, and other heterocyclic compounds. The synthesis of azetidines often involves reactions with electrophiles and nucleophiles, leading to useful cyclic and acyclic products. Azetidin-2-ones (β-lactams) are particularly valuable for their applications in synthesizing β-amino acids, amides, and other heterocyclic compounds, demonstrating significant advancements in asymmetric synthesis through the use of chiral auxiliaries and catalysts (Singh, D’hooghe, & Kimpe, 2008).

Pharmacological Applications

Azetidinones have been studied for their potential as antimicrobial, antitumor, and anti-inflammatory agents. For instance, novel azetidin-2-ones have shown promise as antimicrobial agents (Ansari & Lal, 2009). Similarly, 3-phenoxy-1,4-diarylazetidin-2-ones have been investigated for their antiproliferative effects against cancer cells, demonstrating potent activity through mechanisms such as tubulin polymerization inhibition and induction of apoptosis (Greene et al., 2016). Additionally, some azetidin-2-one derivatives have been explored for their anti-inflammatory properties, showing significant potential when compared to established drugs like indomethacin (Sharma, Maheshwari, & Bindal, 2013).